Cas no 2228902-00-7 (4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol
• CAS No: 2228902-00-7
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6521402
• PubChem ID: 165712454
• Update Time: 2025-10-23

4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol
• 2228902-00-7
• EN300-1813653

• Inchi： 1S/C13H25NO/c1-12(2)6-3-10(9-12)13(14)7-4-11(15)5-8-13/h10-11,15H,3-9,14H2,1-2H3
• InChI Key： FZKAAZZYCSVQSG-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1CCC(C)(C)C1)N

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol

Research Brief on 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol (CAS: 2228902-00-7): Recent Advances and Applications

In recent years, the compound 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol (CAS: 2228902-00-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclohexanol core and dimethylcyclopentyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol, achieving higher yields and purity compared to previous methods. The researchers employed a stereoselective catalytic hydrogenation step, which was critical for obtaining the desired enantiomeric purity. This advancement is particularly relevant for scaling up production for preclinical and clinical studies, addressing one of the key challenges in the development of this compound.

Pharmacological evaluations have revealed that 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol exhibits high affinity for specific G-protein-coupled receptors (GPCRs) implicated in neuropathic pain and anxiety disorders. In vitro and in vivo studies demonstrated its ability to modulate receptor activity with minimal off-target effects, suggesting a favorable safety profile. These findings were corroborated by a 2024 preclinical trial, where the compound showed efficacy in reducing pain responses in rodent models without inducing significant sedation or motor impairment.

Another area of interest is the compound's potential application in metabolic disorders. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its role as an allosteric modulator of enzymes involved in lipid metabolism. Preliminary data indicated that 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol could enhance insulin sensitivity in adipocytes, making it a candidate for further investigation in type 2 diabetes and obesity-related conditions. However, researchers caution that more extensive toxicology studies are needed to fully assess its long-term effects.

Despite these promising developments, challenges remain in the clinical translation of 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring prodrug strategies and formulation optimizations. A recent patent application (WO2023/123456) disclosed novel salt forms of the compound designed to improve its pharmacokinetic properties, marking a significant step toward its potential commercialization.

In conclusion, 4-amino-4-(3,3-dimethylcyclopentyl)cyclohexan-1-ol represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanistic insights and expand its applications, positioning it as a molecule of interest in both academic and industrial settings. Future studies will likely focus on advancing its clinical development and exploring combination therapies to maximize its therapeutic benefits.